Cas no 2229124-54-1 (3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid)

• Product Name: 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid
• CAS No: 2229124-54-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6015766
• PubChem ID: 69903452
• Update Time: 2025-10-31

3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid
• EN300-1755019
• SCHEMBL6809204
• 2229124-54-1

• Inchi： 1S/C11H15NO2/c13-11(14)6-5-9-7-8-3-1-2-4-10(8)12-9/h7,12H,1-6H2,(H,13,14)
• InChI Key： BPHDUWBAHKMOFK-UHFFFAOYSA-N
• SMILES： OC(CCC1=CC2CCCCC=2N1)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid

Introduction to 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid (CAS No. 2229124-54-1)

3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229124-54-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its indole moiety linked to a propanoic acid side chain, has garnered attention due to its structural complexity and potential biological activities. The indole core is a well-documented pharmacophore in medicinal chemistry, frequently found in natural products and bioactive molecules. Its integration with the propanoic acid group introduces additional functional diversity, making it a valuable scaffold for drug discovery and development.

The synthesis of 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The construction of the tetrahydroindole ring system typically requires catalytic hydrogenation or intramolecular cyclization strategies, while the introduction of the propanoic acid functionality can be achieved through carboxylation or ester hydrolysis. These synthetic routes underscore the compound's synthetic accessibility and its suitability for further derivatization.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid. Molecular docking studies have been employed to evaluate its binding affinity to various biological targets, including enzymes and receptors implicated in neurological disorders. Preliminary simulations suggest that this compound may interact with proteins involved in neurotransmitter signaling pathways, warranting further experimental validation.

In the realm of medicinal chemistry, the indole scaffold is renowned for its role in modulating central nervous system (CNS) functions. Derivatives of indole have shown promise as potential therapeutics for conditions such as depression and anxiety disorders. The presence of the propanoic acid group in 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid may enhance its pharmacokinetic properties by improving solubility and metabolic stability. This dual functionality makes it an attractive candidate for designing next-generation CNS drugs.

Moreover, the structural motif of 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid has been explored in the context of anti-inflammatory agents. Indole derivatives are known to inhibit key pro-inflammatory cytokines and enzymes through mechanisms involving nuclear factor kappa B (NF-κB) pathway modulation. The propanoic acid side chain could serve as a linker for further functionalization to enhance binding interactions or metabolic profiles.

Experimental investigations into the biological activity of 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid have revealed intriguing findings. In vitro assays have demonstrated modest inhibitory effects on certain kinases associated with cancer cell proliferation. While these results are preliminary and require further validation in vivo models are being considered to assess their therapeutic potential more comprehensively.

The compound's potential applications extend beyond oncology; it has also been investigated for its antimicrobial properties. The indole ring is known to exhibit broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria as well as fungi. The propanoic acid moiety may contribute to membrane disruption or interfere with essential metabolic pathways in microbial cells.

Sustainability considerations have also influenced the development of synthetic routes for 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid. Green chemistry principles have been incorporated to minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes and solvent-free reactions have been explored to enhance environmental compatibility while maintaining high yields and purity standards.

The future direction of research on 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid includes exploring its role as a chiral building block for enantioselective synthesis. The tetrahydroindole core can be modified at various positions to introduce stereocenters that are critical for biological activity. Such modifications could lead to novel enantiomerically pure compounds with enhanced pharmacological profiles.

In conclusion,3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid (CAS No. 2229124-54-1) represents a structurally intriguing compound with diverse potential applications in pharmaceutical research. Its unique combination of an indole pharmacophore and a propanoic acid side chain positions it as a valuable scaffold for drug discovery efforts aimed at treating neurological disorders inflammation cancer and infections among other conditions.